Cas no 653603-05-5 (L-Alanine,glycyl-L-histidyl-L-alanyl-L-valylglycyl-L-isoleucyl-L-phenylalanyl-L-arginyl-L-alanyl-L-alanyl-L-valyl-L-cysteinyl-L-threonyl-L-arginylglycyl-L-valyl-L-alanyl-L-lysyl-)

• Product name: L-Alanine,glycyl-L-histidyl-L-alanyl-L-valylglycyl-L-isoleucyl-L-phenylalanyl-L-arginyl-L-alanyl-L-alanyl-L-valyl-L-cysteinyl-L-threonyl-L-arginylglycyl-L-valyl-L-alanyl-L-lysyl-
• CAS No: 653603-05-5
• MF: C₈₂H₁₃₈N₂₈O₂₁S
• MW: 1884.21313524246
• CID: 399688

L-Alanine,glycyl-L-histidyl-L-alanyl-L-valylglycyl-L-isoleucyl-L-phenylalanyl-L-arginyl-L-alanyl-L-alanyl-L-valyl-L-cysteinyl-L-threonyl-L-arginylglycyl-L-valyl-L-alanyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,glycyl-L-histidyl-L-alanyl-L-valylglycyl-L-isoleucyl-L-phenylalanyl-L-arginyl-L-alanyl-L-alanyl-L-valyl-L-cysteinyl-L-threonyl-L-arginylglycyl-L-valyl-L-alanyl-L-lysyl-
• L-Alanine,glycyl-L-histidyl-L-alanyl-L-valylglycyl-L-isoleucyl-L-phenylalanyl-L-arginyl-L-alanyl-L-alanyl-L-valyl-L-cysteinyl
• L-Alanine, glycyl-L-histidyl-L-alanyl-L-valylglycyl-L-isoleucyl-L-phenylalanyl-L-arginyl-L-alanyl-L-alanyl-L-valyl-L-cysteinyl-L-threonyl-L-arginylglycyl-L-valyl-L-alanyl-L-lysyl- (9CI)

• Inchi： 1S/C82H138N28O21S/c1-15-42(8)63(107-59(114)36-93-75(125)60(39(2)3)108-68(118)46(12)97-72(122)55(100-57(112)33-84)32-50-34-89-38-94-50)78(128)104-54(31-49-23-17-16-18-24-49)73(123)102-53(27-22-30-91-82(87)88)70(120)96-43(9)65(115)95-45(11)67(117)109-62(41(6)7)77(127)105-56(37-132)74(124)110-64(48(14)111)79(129)103-51(26-21-29-90-81(85)86)69(119)92-35-58(113)106-61(40(4)5)76(126)98-44(10)66(116)101-52(25-19-20-28-83)71(121)99-47(13)80(130)131/h16-18,23-24,34,38-48,51-56,60-64,111,132H,15,19-22,25-33,35-37,83-84H2,1-14H3,(H,89,94)(H,92,119)(H,93,125)(H,95,115)(H,96,120)(H,97,122)(H,98,126)(H,99,121)(H,100,112)(H,101,116)(H,102,123)(H,103,129)(H,104,128)(H,105,127)(H,106,113)(H,107,114)(H,108,118)(H,109,117)(H,110,124)(H,130,131)(H4,85,86,90)(H4,87,88,91)/t42-,43-,44-,45-,46-,47-,48+,51-,52-,53-,54-,55-,56-,60-,61-,62-,63-,64-/m0/s1
• InChI Key： BAPKLVLHVVFFBT-RMMOWLMESA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CS)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H]([C@@H](C)CC)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)CN

Computed Properties

• Exact Mass: 1883.03234

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• PSA: 785.85